Cas no 4164-39-0 (1,4-Diformylpiperazine)

• Product Name: 1,4-Diformylpiperazine
• CAS No: 4164-39-0
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00006153
• CID: 84949
• PubChem ID: 87569000
• Update Time: 2025-05-22

1,4-Diformylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine-1,4-dicarbaldehyde
• 1,4-Diformylpiperazine
• 1,4-Piperazinedicarboxaldehyde
• 1,4-Piperazine dialdehyde
• N,N'-diformylpiperazine
• piperazine dicarbaldehyde
• AK122320
• NSC506922
• PubChem15032
• NCIOpen2_003616
• piperazine-1,4-dicarboxaldehyde
• CBLGQEBXWDKYDI-UHFFFAOYSA-N
• SBB066958
• STK394998
• 5737AB
• 1,4 PIPERAZINEDICARBOXALDEHYDE
• VP70069
• FCH1113929
• AS-5
• AS-59734
• 1,4-Piperazinedicarbaldehyde
• 1 pound not4-DIFORMYLPIPERAZINE
• CS-0155228
• D82908
• MFCD00006153
• DTXSID4063329
• SCHEMBL141255
• NSC 506922
• D2578
• AI3-28699
• 4164-39-0
• 1,4-Piperazinedicarboxaldehyde, 98%
• A825620
• EINECS 224-011-7
• NSC-506922
• SY048801
• NS00010773
• FT-0606872
• AKOS002305714
• DB-050788

• MDL： MFCD00006153
• Inchi： 1S/C6H10N2O2/c9-5-7-1-2-8(6-10)4-3-7/h5-6H,1-4H2
• InChI Key： CBLGQEBXWDKYDI-UHFFFAOYSA-N
• SMILES： O=CN1CCN(C=O)CC1
• BRN： 121175

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1

Experimental Properties

• Color/Form: White powder
• Density: 1.2298 (rough estimate)
• Melting Point: 126.0 to 129.0 deg-C
• Boiling Point: 154°C 0,25mm
• Flash Point: 154°C/0.25mm
• Refractive Index: 1.5010 (estimate)
• PSA: 40.62000
• LogP: 0.06440
• Solubility: Uncertain
• Sensitiveness: Air Sensitive

1,4-Diformylpiperazine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1,4-Diformylpiperazine

1,4-Diformylpiperazine (CAS No. 4164-39-0): A Comprehensive Overview

1,4-Diformylpiperazine, also known by its CAS registry number CAS No. 4164-39-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its piperazine ring with two formyl groups at the 1 and 4 positions, has been the subject of extensive research due to its unique chemical properties and potential for functionalization.

The molecular structure of 1,4-diformylpiperazine consists of a six-membered piperazine ring, which is a fully saturated diazine. The presence of two formyl groups (-CHO) at the para positions (positions 1 and 4) introduces reactivity that makes this compound highly amenable to various chemical transformations. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), where its ability to act as a ligand has been exploited to create porous structures with high surface areas.

In the field of drug discovery, 1,4-diformylpiperazine has shown promise as a scaffold for bioactive molecules. Researchers have demonstrated that this compound can be modified to incorporate pharmacophores, leading to potential candidates for treating various diseases. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, suggesting their potential use in developing therapeutic agents.

The synthesis of CAS No. 4164-39-0 typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. These improvements are particularly important for industrial applications where large-scale production is required.

Beyond its role in organic synthesis, 1,4-diformylpiperazine has also found applications in polymer chemistry. Its ability to undergo condensation reactions has led to the development of novel polymeric materials with tailored properties. For example, researchers have reported the use of this compound in synthesizing polyamides with improved thermal stability and mechanical strength, making them suitable for high-performance applications.

The study of CAS No. 4164-39-0 has also extended into the realm of electrochemistry. Its redox properties have been explored for use in energy storage devices such as supercapacitors and batteries. Recent findings indicate that derivatives of this compound can serve as efficient redox mediators, enhancing the performance of electrochemical systems.

In conclusion, 1,4-diformylpiperazine (CAS No. 4164-39-0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses and improvements in synthesis methods, this compound is poised to play an even greater role in advancing both academic research and industrial innovation.